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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preparation of anhydrous

sodium metaborate (NaBO₂) from sodium metaborate tetrahydrate (NaBO₂·4H₂O). The

document details the thermal dehydration process, including key transition temperatures, and

presents a standardized experimental protocol. This information is critical for applications

requiring the anhydrous form, such as in the synthesis of borosilicate glasses, as a component

in certain herbicides, and in various industrial processes where water content is a critical

parameter.[1]

Thermal Dehydration Profile
The conversion of sodium metaborate tetrahydrate to its anhydrous form is a multi-step

process involving the sequential removal of water molecules upon heating. The tetrahydrate

first transitions to a dihydrate, then to intermediate hydrates, and finally to the anhydrous salt.

The precise temperatures for these transitions can vary slightly depending on factors such as

heating rate and atmospheric conditions.

Sodium metaborate exists in several hydrated forms, with the most common being the

tetrahydrate (NaBO₂·4H₂O) and the dihydrate (NaBO₂·2H₂O).[2] The thermal decomposition of

these hydrates is a stepwise process that ultimately yields anhydrous sodium metaborate.[2]

The dehydration process can be summarized by the following transitions:
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Tetrahydrate to Dihydrate: Sodium metaborate tetrahydrate begins to lose water at

approximately 53.5°C (128°F).[3] The stable dihydrate form exists in the temperature range

of 53.6°C to 105°C.

Dihydrate to Hemihydrate/Intermediate Hydrates: Upon further heating, the dihydrate begins

to lose water around 90°C (194°F).[3] A hemihydrate (NaBO₂·0.5H₂O) is reported to form

from 105°C up to the boiling point. More detailed studies on the dihydrate show the formation

of an intermediate 1/3 hydrate (Na₃[B₃O₅(OH)₂]) between 83°C and 155°C.[2][4][5]

Formation of Anhydrous Sodium Metaborate: The final loss of water to form anhydrous

sodium metaborate (NaBO₂) occurs at higher temperatures. Studies indicate this final

dehydration step takes place between 249°C and 280°C.[2][4][5] To ensure complete

conversion to the anhydrous form, heating at temperatures above 350°C is recommended.[5]

The anhydrous salt fuses into a clear glass at 966°C (1770°F).[3][6]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the thermal

dehydration of sodium metaborate tetrahydrate.

Table 1: Physical and Chemical Properties of Sodium Metaborate Hydrates

Property
Sodium Metaborate
Tetrahydrate
(NaBO₂·4H₂O)

Sodium Metaborate
Dihydrate
(NaBO₂·2H₂O)

Anhydrous Sodium
Metaborate
(NaBO₂)

Molar Mass ( g/mol ) 137.86[7] 101.83[6] 65.80[7]

Appearance
White crystalline

granules[3]

White crystalline

granules[3]

White, odorless

crystalline solid[7]

Specific Gravity 1.74[3][6] 1.90[3][6] 2.464[8]

Water of

Crystallization (%)
52.26[6] 35.39[6] 0

Anhydrous Equivalent

(%)
47.73[6] 64.62[6] 100
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Table 2: Key Dehydration Temperatures

Dehydration Step Onset Temperature Temperature Range Final Product

Tetrahydrate →

Dihydrate
~53.5°C (128°F)[3] 53.6°C - 105°C NaBO₂·2H₂O

Dihydrate →

Intermediate Hydrates
~90°C (194°F)[3] 83°C - 155°C[2][4][5]

NaBO₂·0.5H₂O /

Na₃[B₃O₅(OH)₂]

Intermediate Hydrates

→ Anhydrous
>155°C

249°C - 280°C[2][4][5]

(complete dehydration

>350°C[5])

NaBO₂

Fusion of Anhydrous

Salt
966°C (1770°F)[3][6] N/A Molten NaBO₂

Experimental Protocol
This protocol describes a method for the preparation of anhydrous sodium metaborate from

sodium metaborate tetrahydrate by controlled thermal dehydration in a laboratory setting.

Materials:

Sodium Metaborate Tetrahydrate (NaBO₂·4H₂O)

High-temperature crucible (e.g., porcelain or alumina)

Muffle furnace with programmable temperature control

Dessicator with a suitable desiccant (e.g., anhydrous calcium chloride or silica gel)

Analytical balance

Procedure:

Sample Preparation: Accurately weigh a desired amount of sodium metaborate
tetrahydrate into a pre-weighed, dry high-temperature crucible.
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Initial Dehydration (Formation of Dihydrate): Place the crucible containing the sample into

the muffle furnace. Gradually heat the sample from ambient temperature to 110°C at a

controlled rate (e.g., 5°C/minute). Hold the temperature at 110°C for 2 hours to ensure the

complete conversion of the tetrahydrate to the dihydrate.

Intermediate Dehydration: Increase the furnace temperature from 110°C to 160°C at a rate

of 5°C/minute. Maintain the temperature at 160°C for 2 hours to drive off further water

molecules and form the intermediate hydrates.

Final Dehydration (Formation of Anhydrous Salt): Increase the furnace temperature from

160°C to 400°C at a rate of 10°C/minute. Hold the temperature at 400°C for 4 hours to

ensure the complete removal of all water of crystallization and the formation of anhydrous

sodium metaborate. A temperature of over 350°C is recommended for complete dehydration.

[5]

Cooling and Storage: After the heating cycle is complete, turn off the furnace and allow it to

cool down to ambient temperature. Once cooled, immediately transfer the crucible containing

the anhydrous sodium metaborate to a desiccator to prevent rehydration from atmospheric

moisture.

Verification (Optional): The final product can be weighed to determine the mass loss, which

should correspond to the theoretical mass of water in the starting tetrahydrate. Further

characterization using techniques such as X-ray diffraction (XRD) or thermogravimetric

analysis (TGA) can be performed to confirm the anhydrous state.

Visualizations
The following diagrams illustrate the logical workflow of the experimental procedure for

preparing anhydrous sodium metaborate.

Start: Sodium Metaborate
Tetrahydrate (NaBO₂·4H₂O) Weigh Sample into Crucible Heat to 110°C

(Hold for 2 hours)
Initial Dehydration Intermediate: Sodium Metaborate

Dihydrate (NaBO₂·2H₂O)
Heat to 160°C

(Hold for 2 hours)
Intermediate Dehydration Intermediate: Hemihydrate/

1/3 Hydrate
Heat to 400°C

(Hold for 4 hours)
Final Dehydration Final Product: Anhydrous

Sodium Metaborate (NaBO₂)
Cool to Ambient Temperature

in Furnace
Transfer to Desiccator

for Storage
End: Pure Anhydrous
Sodium Metaborate

Click to download full resolution via product page
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Caption: Experimental workflow for the preparation of anhydrous sodium metaborate.

Thermal Dehydration Pathway
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>105°C
-1.5H₂O

NaBO₂

(Anhydrous)

>249°C
-0.5H₂O
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Caption: Stepwise thermal dehydration pathway of sodium metaborate tetrahydrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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